Cas no 77815-25-9 (Pyrrolidine, 1-[(4-methylphenyl)sulfonyl]-2-(1-oxopropyl)-, (S)-)

• Product Name: Pyrrolidine, 1-[(4-methylphenyl)sulfonyl]-2-(1-oxopropyl)-, (S)-
• CAS No: 77815-25-9
• MF: C₁₄H₁₉NO₃S
• MW: 281.370562791824
• CID: 535502
• PubChem ID: 12643847
• Update Time: 2025-04-19

Pyrrolidine, 1-[(4-methylphenyl)sulfonyl]-2-(1-oxopropyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[(4-methylphenyl)sulfonyl]-2-(1-oxopropyl)-, (S)-
• 1-[(2S)-1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]propan-1-one
• 1-[(2S)-1-(4-Methylbenzene-1-sulfonyl)pyrrolidin-2-yl]propan-1-one
• 77815-25-9
• DTXSID80505482

• Inchi： 1S/C14H19NO3S/c1-3-14(16)13-5-4-10-15(13)19(17,18)12-8-6-11(2)7-9-12/h6-9,13H,3-5,10H2,1-2H3/t13-/m0/s1
• InChI Key： OQQXRSYPVVNVIQ-ZDUSSCGKSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCC[C@H]1C(CC)=O)(=O)=O

Computed Properties

• Exact Mass: 281.10867
• Monoisotopic Mass: 281.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.45